(3Z)-3-{[(3-methoxyphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(3-methoxyanilino)methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C24H22N2O4S/c1-17-7-5-8-18(13-17)16-26-22-12-4-3-11-21(22)24(27)23(31(26,28)29)15-25-19-9-6-10-20(14-19)30-2/h3-15,25H,16H2,1-2H3/b23-15-
• InChI Key: KOYOQGHLVWWKNN-HAHDFKILSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC(=CC=C4)OC)S2(=O)=O
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)/C(=C/NC4=CC(=CC=C4)OC)/S2(=O)=O
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol

Description

(3Z)-3-{[(3-methoxyphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C24H22N2O4S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Methodologies

Efficient Synthesis Techniques

Research has developed methods for synthesizing benzothiazine and acrylamide compounds, which are structurally related to the compound . These synthesis techniques often involve Knoevenagel condensation, demonstrating the compound's relevance in constructing complex organic molecules with potential utility in drug development and material science (Souza et al., 2010).

Photochemical and Electronic Properties

Studies on compounds with benzothiazole and benzothiadiazine frameworks, similar to the target molecule, have revealed interesting photophysical and electronic characteristics. These properties make them suitable for applications in dye-sensitized solar cells, organic light-emitting diodes (OLEDs), and as photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Potential Biomedical Applications

Photodynamic Therapy

The related research on zinc phthalocyanine compounds substituted with benzothiazole derivatives has underscored their high singlet oxygen quantum yield. This property is crucial for the effectiveness of Type II photosensitizers used in photodynamic therapy, suggesting that structurally similar compounds might also find utility in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Chemical and Material Science Applications

Electronic and Nonlinear Optical Properties

Investigations into heterocyclic compounds closely related to the mentioned compound have provided insights into their electronic and nonlinear optical properties. These studies, often supported by Density Functional Theory (DFT) calculations, suggest applications in developing new materials for electronics and photonics (Beytur & Avinca, 2021).